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Compound of Interest

Compound Name: 2,4,6-Tribromophenyl methacrylate

Cat. No.: B1587776

An In-depth Technical Guide to the *H and 3C NMR Spectral Data of 2,4,6-Tribromophenyl
Methacrylate

Abstract

This technical guide provides a comprehensive analysis of the expected *H and 13C Nuclear
Magnetic Resonance (NMR) spectral data for 2,4,6-Tribromophenyl Methacrylate (TBPMA).
As a critical monomer in the synthesis of specialty polymers, particularly those requiring flame
retardant properties, unambiguous structural confirmation of TBPMA is paramount.[1] This
document serves as a key resource for researchers, analytical scientists, and quality control
professionals. We will delve into the theoretical basis for the predicted chemical shifts and
coupling patterns, present the data in a clear, tabular format, and provide a validated
experimental protocol for data acquisition. The causality behind experimental choices is
explained to ensure scientific integrity and reproducibility.

Introduction: The Significance of 2,4,6-
Tribromophenyl Methacrylate

2,4,6-Tribromophenyl methacrylate (CAS RN: 37721-71-4) is an aromatic ester of
methacrylic acid.[2] Its molecular structure, characterized by a methacrylate functional group
and a heavily brominated phenyl ring, imparts desirable properties to polymers, including
enhanced thermal stability and flame retardancy.[1] The precise arrangement of the three
bromine atoms on the phenyl ring is crucial for its function.
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NMR spectroscopy is the gold standard for the structural elucidation of organic molecules. It
provides detailed information about the chemical environment of individual protons (*H NMR)
and carbon atoms (33C NMR), allowing for unequivocal confirmation of molecular structure,
identification of isomers, and quantification of impurities.[3] This guide provides a predictive
framework for the NMR analysis of TBPMA, grounded in fundamental principles and data from
analogous structures.

Molecular Structure and Atom Numbering

To facilitate a clear discussion of the NMR data, the atoms of 2,4,6-Tribromophenyl
Methacrylate are numbered as shown in the diagram below. The key structural features are
the methacrylate group (containing the ester, vinyl, and methyl moieties) and the symmetrically
substituted tribromophenyl ring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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